Cas no 1193390-60-1 (2-(Dichloromethyl)imidazo[1,2-a]pyridine hydrochloride)

• Product Name: 2-(Dichloromethyl)imidazo[1,2-a]pyridine hydrochloride
• CAS No: 1193390-60-1
• MF: C₈H₇Cl₃N₂
• MW: 237.513578653336
• CID: 5231062
• Update Time: 2025-10-24

2-(Dichloromethyl)imidazo[1,2-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethyl)imidazo[1,2-a]pyridine hydrochloride
• 2-(dichloromethyl)imidazo[1,2-a]pyridinehydrochloride
• 2-(dichloromethyl)imidazo[1,2-a]pyridine;hydrochloride
• Z734607124
• 2-(Dichloromethyl)imidazo[1,2-a]pyridine hydrochloride

• Inchi： 1S/C8H6Cl2N2.ClH/c9-8(10)6-5-12-4-2-1-3-7(12)11-6;/h1-5,8H;1H
• InChI Key： QMCXXXOZPLWPGC-UHFFFAOYSA-N
• SMILES： ClC(C1=CN2C=CC=CC2=N1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 17.3

Additional information on 2-(Dichloromethyl)imidazo[1,2-a]pyridine hydrochloride

Exploring the Chemical and Biological Properties of 2-(Dichloromethyl)Imidazo[1,2-a]Pyridine Hydrochloride (CAS No. 1193390-60-1)

The compound 2-(Dichloromethyl)Imidazo[1,2-a]Pyridine Hydrochloride, identified by the CAS number 1193390-60-1, is a fascinating molecule with a unique structure and a wide range of potential applications. This compound belongs to the class of imidazopyridines, which are known for their diverse chemical and biological properties. The imidazo[1,2-a]pyridine core is a bicyclic structure that provides a rigid framework for various functional groups, making it an attractive scaffold for drug discovery and material science.

The synthesis of 2-(Dichloromethyl)Imidazo[1,2-a]Pyridine Hydrochloride involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, which are critical for its application in pharmaceuticals and other industries. The dichloromethyl group attached to the imidazo[1,2-a]pyridine core introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and bioavailability.

From a chemical standpoint, imidazo[1,2-a]pyridine derivatives are known for their stability under various conditions. The hydrochloride salt form of this compound ensures good solubility in aqueous solutions, making it suitable for biological assays and formulation development. Recent research has also explored the photophysical properties of this compound, revealing potential applications in optoelectronics and sensing technologies.

The biological activity of 2-(Dichloromethyl)Imidazo[1,2-a]Pyridine Hydrochloride has been a focal point of recent investigations. Studies have demonstrated its potent antimicrobial activity, particularly against gram-positive bacteria and fungi. This makes it a promising candidate for the development of new antimicrobial agents in an era where antibiotic resistance is a growing concern. Additionally, preliminary findings suggest that this compound may exhibit anticancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.

In terms of therapeutic applications, the compound's ability to modulate cellular pathways has opened up avenues for its use in treating chronic diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have also explored its potential as a drug delivery agent due to its ability to encapsulate or conjugate with other therapeutic molecules. This versatility underscores the importance of further studies to fully harness its therapeutic potential.

The environmental impact of CAS No. 1193390-60-1 has also been evaluated in recent studies. Assessments indicate that while the compound is biodegradable under certain conditions, its persistence in aquatic environments requires careful consideration during industrial use and disposal. Regulatory frameworks are being developed to ensure safe handling and minimize ecological risks associated with this compound.

In conclusion, 2-(Dichloromethyl)Imidazo[1,2-a]Pyridine Hydrochloride (CAS No. 1193390-60-1) represents a compelling molecule with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with emerging findings from cutting-edge research, positions it as a key player in future advancements in medicine and materials science. Continued exploration into its properties will undoubtedly unlock new possibilities for harnessing its full potential while ensuring responsible use to protect human health and the environment.